2-ethoxy-6-fluoro-3-nitrobenzonitrile
Description
2-ethoxy-6-fluoro-3-nitrobenzonitrile is a chemical compound with the molecular formula C9H7FN2O3 . It has a molecular weight of 210.16 . The compound is typically stored at 4°C and is available in powder form .
Molecular Structure Analysis
The InChI code for 2-ethoxy-6-fluoro-3-nitrobenzonitrile is 1S/C9H7FN2O3/c1-2-15-8-4-3-7 (12 (13)14)9 (10)6 (8)5-11/h3-4H,2H2,1H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
2-ethoxy-6-fluoro-3-nitrobenzonitrile is a powder that is stored at 4°C . It has a molecular weight of 210.16 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-ethoxy-6-fluoro-3-nitrobenzonitrile can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-ethoxy-6-fluoro-3-nitrophenol", "thionyl chloride", "sodium cyanide", "acetic anhydride", "sodium hydroxide", "acetonitrile", "ethanol" ], "Reaction": [ "Step 1: 2-ethoxy-6-fluoro-3-nitrophenol is reacted with thionyl chloride in the presence of pyridine to form 2-ethoxy-6-fluoro-3-nitrophenyl chloride.", "Step 2: The resulting compound is then treated with sodium cyanide in the presence of acetic anhydride to form 2-ethoxy-6-fluoro-3-nitrophenyl cyanide.", "Step 3: The cyanide group is hydrolyzed using sodium hydroxide to form 2-ethoxy-6-fluoro-3-nitrobenzoic acid.", "Step 4: The acid is then converted to the corresponding acid chloride using thionyl chloride in the presence of pyridine.", "Step 5: The acid chloride is then reacted with acetonitrile in the presence of sodium cyanide to form 2-ethoxy-6-fluoro-3-nitrobenzonitrile.", "Step 6: The final product is purified by recrystallization from ethanol." ] } | |
CAS RN |
2273380-31-5 |
Molecular Formula |
C9H7FN2O3 |
Molecular Weight |
210.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
